2-{5-[(2-naphthyloxy)methyl]-2-furoyl}-N-propylhydrazinecarboxamide

• IUPAC Name: 1-[[5-(naphthalen-2-yloxymethyl)furan-2-carbonyl]amino]-3-propylurea
• InChI: InChI=1S/C20H21N3O4/c1-2-11-21-20(25)23-22-19(24)18-10-9-17(27-18)13-26-16-8-7-14-5-3-4-6-15(14)12-16/h3-10,12H,2,11,13H2,1H3,(H,22,24)(H2,21,23,25)
• InChI Key: KPNCTQDZRUTXGO-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NNC(=O)C1=CC=C(O1)COC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

2-{5-[(2-naphthyloxy)methyl]-2-furoyl}-N-propylhydrazinecarboxamide is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic applications. This compound is also known as PNU-74654 and belongs to the class of hydrazinecarboxamides.

Mechanism of Action

The mechanism of action of 2-{5-[(2-naphthyloxy)methyl]-2-furoyl}-N-propylhydrazinecarboxamide is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes in the body that are involved in cell growth and proliferation. This inhibition leads to the suppression of tumor growth and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{5-[(2-naphthyloxy)methyl]-2-furoyl}-N-propylhydrazinecarboxamide are still being studied. However, studies have shown that this compound can modulate the expression of various genes involved in cell growth and proliferation. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant effects, which could make it a potential treatment for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-{5-[(2-naphthyloxy)methyl]-2-furoyl}-N-propylhydrazinecarboxamide is its potential therapeutic applications in cancer and other inflammatory diseases. Additionally, this compound has been shown to have low toxicity in animal studies, which makes it a potential candidate for further drug development. However, one of the limitations of this compound is its relatively complex synthesis method, which could make it difficult to produce in large quantities.

Future Directions

There are several future directions for the research of 2-{5-[(2-naphthyloxy)methyl]-2-furoyl}-N-propylhydrazinecarboxamide. One direction is to further investigate its potential therapeutic applications in cancer and other inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects. Finally, future research could focus on developing more efficient synthesis methods for this compound to facilitate its use in drug development.

Scientific Research Applications

2-{5-[(2-naphthyloxy)methyl]-2-furoyl}-N-propylhydrazinecarboxamide has shown potential therapeutic applications in various scientific research studies. One of the primary areas of research is the treatment of cancer. Studies have shown that this compound has anti-tumor activity and can inhibit the growth of cancer cells. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant properties, which could make it a potential treatment for various inflammatory diseases.